((4-Chloro-2-nitrophenyl)sulfonyl)(4-pyridylmethyl)amine

• IUPAC Name: 4-chloro-2-nitro-N-(pyridin-4-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C12H10ClN3O4S/c13-10-1-2-12(11(7-10)16(17)18)21(19,20)15-8-9-3-5-14-6-4-9/h1-7,15H,8H2
• InChI Key: VWTNHMNYUKMSLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)[N+](=O)[O-])S(=O)(=O)NCC2=CC=NC=C2
• Molecular Formula: C12H10ClN3O4S
• Molecular Weight: 327.74 g/mol
• CAS No.: 1022750-31-7

Description

((4-Chloro-2-nitrophenyl)sulfonyl)(4-pyridylmethyl)amine is a chemical compound with the molecular formula C12H10ClN3O4S and a molecular weight of 327.74. It is not intended for human or veterinary use and is used for research purposes.

Chemical Reactions Analysis

While specific chemical reactions involving This compound are not available, it’s worth noting that aromatic compounds like this often undergo electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of This compound are defined by its molecular formula C12H10ClN3O4S and a molecular weight of 327.74. More specific properties like melting point, boiling point, and density were not found in the available resources.

Scientific Research Applications

Aminolysis of Sulfamate Esters

• Study 1 : A study on the aminolysis of sulfamate esters in non-aqueous solvents provided evidence consistent with a concerted E2-type mechanism. This process involves reactions with pyridine and other bases, suggesting a potential role in synthesis and catalysis processes involving similar compounds (Spillane et al., 1996).

Mechanisms in Aminolysis Reactions

• Study 2 : Another research focused on the elimination mechanisms in aminolysis of sulfamate esters, which are models for enzyme inhibitors. This study is significant for understanding the biochemical interactions and enzymatic pathways involving similar compounds (Spillane, O'Byrne & McCaw, 2008).

Ring-Opening/Ring-Closing Protocols

• Study 3 : A method involving the ring opening of nitrothiophenes with amines was explored, enabling access to N-fused pyrroles. This process is valuable for synthesizing compounds of synthetic and biological interest (Bianchi et al., 2014).

Molecular Structure Analysis

• Study 4 : The molecular structure and crystal packing of various phenyl sulfones were analyzed, revealing insights into the charge redistribution and geometric constancy in compounds containing aminophenylsulfonyl groups. This study is relevant for understanding the structural properties of similar compounds (Bertolasi et al., 1993).

Synthesis of Novel Fluorinated Polyamides

• Study 5 : Research on the synthesis of fluorinated polyamides based on noncoplanar sulfoxide-containing aromatic bis(ether amine) explored the properties of polymers with potential industrial applications. This study demonstrates the use of similar compounds in polymer science (Shockravi et al., 2009).